Cas no 138666-59-8 (1,8-Diazabicyclo5.4.0-7-undecene Hydrogen Tribromide)

• Product Name: 1,8-Diazabicyclo5.4.0-7-undecene Hydrogen Tribromide
• CAS No: 138666-59-8
• MF: C₉H₁₇Br₃N₂
• MW: 392.956680059433
• MDL: MFCD00191982
• CID: 91787
• PubChem ID: 125307468
• Update Time: 2025-04-18

1,8-Diazabicyclo5.4.0-7-undecene Hydrogen Tribromide Chemical and Physical Properties

Names and Identifiers

• 1,8-Diazabicyclo[5.4.0]undec-7-ene hydrotribromide
• DBUHBr_3~1,8-Diazabicyclo[5.4.0]undec-7-ene hydrobromide perbromide
• 1,8-Diazabicyclo[5.4.0]-7-undecene Hydrogen Tribromide
• 2,3,4,6,7,8,9,10-Octahydropyrimido[1,2-a]azepine Hydrogen Tribromide
• C9H17Br3N2
• 1,8-Diazabicyclo[5.4.0]undec-7-ene, compound with hydrogen tribromide (1:1)
• molecular bromine;2,3,4,6,7,8,9,10-octahydropyrimido[1,2-a]azepine;hydrobromide
• MFCD00191982
• D90241
• 1,8-Diazabicyclo[5.4.0]undec-7-ene, compound with hydrogen tribromide (1:1), 97%
• 138666-59-8
• 1,8-Diazabicyclo[5.4.0]-7-undecene hydrogen tribromide, 98%
• 1,8-Diazabicyclo[5.4.0]-7-undeceneHydrogenTribromide
• 2H,3H,4H,6H,7H,8H,9H,10H-pyrimido[1,2-a]azepine dibromine hydrobromide
• 1,8-Diazabicyclo5.4.0-7-undecene Hydrogen Tribromide

• MDL： MFCD00191982
• Inchi： 1S/C9H16N2.Br2.BrH/c1-2-5-9-10-6-4-8-11(9)7-3-1;1-2;/h1-8H2;;1H
• InChI Key： QRUHFOGNKQZFMD-UHFFFAOYSA-N
• SMILES： BrBr.Br.N12CCCN=C1CCCCC2

Computed Properties

• Exact Mass: 389.89400
• Monoisotopic Mass: 389.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Orange solid
• Density: g/cm3
• Melting Point: 121.0 to 125.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 15.60000
• LogP: 3.68740
• Sensitiveness: Moisture & Light Sensitive
• Solubility: Not determined

1,8-Diazabicyclo5.4.0-7-undecene Hydrogen Tribromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3260 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Packing Group：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes
• Solvents and Organic Chemicals Organic Compounds